Cas no 1091606-69-7 ((1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine)

• Product Name: (1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine
• CAS No: 1091606-69-7
• MF: C₂₁H₂₀NP
• MW: 317.363965988159
• MDL: MFCD17013984
• CID: 1035699
• PubChem ID: 46177588
• Update Time: 2025-04-20

(1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine
• (1S,2S)-1-AMINO-2-(DIPHENYLPHOSPHINO)INDANE
• (1S,2S)-2-(DIPHENYLPHOSPHINO)INDAN-1-AMINE
• D94674
• (1S,2S)-2-(Diphenylphosphanyl)-2,3-dihydro-1H-inden-1-amine
• A895144
• DTXSID80673019
• (1S,2S)-2-diphenylphosphanyl-2,3-dihydro-1H-inden-1-amine
• (1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine,min. 97%(10wt% in thf)
• SCHEMBL667297
• MFCD17013984
• CS-W012021
• AKOS016000561
• (1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine, min. 97% (10wt% in THF)
• 1091606-69-7

• MDL： MFCD17013984
• Inchi： 1S/C21H20NP/c22-21-19-14-8-7-9-16(19)15-20(21)23(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-14,20-21H,15,22H2/t20-,21-/m0/s1
• InChI Key： IALYUOSURKZWLR-SFTDATJTSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H]1CC2C=CC=CC=2[C@@H]1N

Computed Properties

• Exact Mass: 317.13300
• Monoisotopic Mass: 317.133336640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 139.5-140.5 ºC
• Solubility: Insuluble (4.1E-3 g/L) (25 ºC),
• PSA: 39.61000
• LogP: 4.44430
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes